Cas no 62230-68-6 (Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-)

Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)- structure
62230-68-6 structure
Product Name:Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-
CAS No:62230-68-6
MF:C12H15NO
MW:189.253603219986
CID:453393
PubChem ID:12358227
Update Time:2025-04-19

Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-
    • 1-(3-methyl-5,6,7,8-tetrahydroquinolin-8-yl)ethanone
    • DTXSID80493895
    • 62230-68-6
    • 1-(3-Methyl-5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one
    • Inchi: 1S/C12H15NO/c1-8-6-10-4-3-5-11(9(2)14)12(10)13-7-8/h6-7,11H,3-5H2,1-2H3
    • InChI Key: YLDUUPUFFKQIDO-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C2C(=CC(C)=CN=2)CCC1

Computed Properties

  • Exact Mass: 189.11545
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96
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